N-(2-methylphenyl)-2-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]sulfanyl}acetamide

• Molecular Formula: C19H18N2OS2
• Molecular Weight: 354.5 g/mol
• IUPAC Name: N-(2-methylphenyl)-2-[[4-(4-methylphenyl)-1,3-thiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H18N2OS2/c1-13-7-9-15(10-8-13)17-11-23-19(21-17)24-12-18(22)20-16-6-4-3-5-14(16)2/h3-11H,12H2,1-2H3,(H,20,22)
• InChI Key: KYFSQGPIMPKEES-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=CSC(=N2)SCC(=O)NC3=CC=CC=C3C

Description

N-(2-methylphenyl)-2-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]sulfanyl}acetamide is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments. In

Mechanism of Action

The mechanism of action of N-(2-methylphenyl)-2-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]sulfanyl}acetamide is not fully understood. However, it is believed to exert its pharmacological effects through the inhibition of specific enzymes and receptors in the body. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. It has also been found to inhibit the activity of acetylcholinesterase (AChE), which is an enzyme involved in the breakdown of acetylcholine, a neurotransmitter involved in memory and learning.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation. It has also been found to exhibit antibacterial and antifungal activities against several strains of bacteria and fungi. This compound has also shown potential in the treatment of cancer and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(2-methylphenyl)-2-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]sulfanyl}acetamide has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and purify. It also exhibits potent pharmacological properties, which make it a useful tool for studying specific biological processes. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments. Another limitation is that it may exhibit side effects at high doses, which can affect the interpretation of results.

Future Directions

There are several future directions for the study of N-(2-methylphenyl)-2-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]sulfanyl}acetamide. One direction is to further investigate its mechanism of action and identify specific targets in the body. Another direction is to study its potential in the treatment of cancer and neurodegenerative diseases. Additionally, it may be useful to study the structure-activity relationship of this compound to identify more potent analogs. Finally, it may be useful to study the pharmacokinetics and pharmacodynamics of this compound to better understand its potential clinical applications.

Synthesis Methods

N-(2-methylphenyl)-2-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]sulfanyl}acetamide is synthesized through a simple and efficient method. The synthesis involves the reaction of 2-(2-methylphenyl)acetic acid with thioamide, which is then followed by the reaction of the resulting intermediate with 4-(4-methylphenyl)-2-aminothiazole. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

N-(2-methylphenyl)-2-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]sulfanyl}acetamide has been studied for its potential pharmacological properties. It has been found to exhibit anti-inflammatory, antibacterial, and antifungal activities. This compound has also shown potential in the treatment of cancer and neurodegenerative diseases.